Cas no 384364-93-6 (ethyl 5-{(2E)-4-ethoxy-4-oxobut-2-en-1-yloxy}-2-phenyl-1-benzofuran-3-carboxylate)

ethyl 5-{(2E)-4-ethoxy-4-oxobut-2-en-1-yloxy}-2-phenyl-1-benzofuran-3-carboxylate structure
384364-93-6 structure
Product Name:ethyl 5-{(2E)-4-ethoxy-4-oxobut-2-en-1-yloxy}-2-phenyl-1-benzofuran-3-carboxylate
CAS No:384364-93-6
MF:C23H22O6
MW:394.417187213898
CID:5554335
Update Time:2025-09-23

ethyl 5-{(2E)-4-ethoxy-4-oxobut-2-en-1-yloxy}-2-phenyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-[(E)-4-ethoxy-4-oxobut-2-enoxy]-2-phenyl-1-benzofuran-3-carboxylate
    • ethyl 5-{(2E)-4-ethoxy-4-oxobut-2-en-1-yloxy}-2-phenyl-1-benzofuran-3-carboxylate
    • Inchi: 1S/C23H22O6/c1-3-26-20(24)11-8-14-28-17-12-13-19-18(15-17)21(23(25)27-4-2)22(29-19)16-9-6-5-7-10-16/h5-13,15H,3-4,14H2,1-2H3
    • InChI Key: VHIJDTPBYUWEMZ-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(OCC=CC(OCC)=O)C=C2C(C(OCC)=O)=C1C1=CC=CC=C1

ethyl 5-{(2E)-4-ethoxy-4-oxobut-2-en-1-yloxy}-2-phenyl-1-benzofuran-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3139-0098-2μmol
ethyl 5-{[(2E)-4-ethoxy-4-oxobut-2-en-1-yl]oxy}-2-phenyl-1-benzofuran-3-carboxylate
384364-93-6 90%+
2μl
$57.0 2023-07-05
Life Chemicals
F3139-0098-5μmol
ethyl 5-{[(2E)-4-ethoxy-4-oxobut-2-en-1-yl]oxy}-2-phenyl-1-benzofuran-3-carboxylate
384364-93-6 90%+
5μl
$63.0 2023-07-05
Life Chemicals
F3139-0098-10μmol
ethyl 5-{[(2E)-4-ethoxy-4-oxobut-2-en-1-yl]oxy}-2-phenyl-1-benzofuran-3-carboxylate
384364-93-6 90%+
10μl
$69.0 2023-07-05
Life Chemicals
F3139-0098-20μmol
ethyl 5-{[(2E)-4-ethoxy-4-oxobut-2-en-1-yl]oxy}-2-phenyl-1-benzofuran-3-carboxylate
384364-93-6 90%+
20μl
$79.0 2023-07-05
Life Chemicals
F3139-0098-1mg
ethyl 5-{[(2E)-4-ethoxy-4-oxobut-2-en-1-yl]oxy}-2-phenyl-1-benzofuran-3-carboxylate
384364-93-6 90%+
1mg
$54.0 2023-07-05
Life Chemicals
F3139-0098-2mg
ethyl 5-{[(2E)-4-ethoxy-4-oxobut-2-en-1-yl]oxy}-2-phenyl-1-benzofuran-3-carboxylate
384364-93-6 90%+
2mg
$59.0 2023-07-05
Life Chemicals
F3139-0098-3mg
ethyl 5-{[(2E)-4-ethoxy-4-oxobut-2-en-1-yl]oxy}-2-phenyl-1-benzofuran-3-carboxylate
384364-93-6 90%+
3mg
$63.0 2023-07-05
Life Chemicals
F3139-0098-4mg
ethyl 5-{[(2E)-4-ethoxy-4-oxobut-2-en-1-yl]oxy}-2-phenyl-1-benzofuran-3-carboxylate
384364-93-6 90%+
4mg
$66.0 2023-07-05
Life Chemicals
F3139-0098-5mg
ethyl 5-{[(2E)-4-ethoxy-4-oxobut-2-en-1-yl]oxy}-2-phenyl-1-benzofuran-3-carboxylate
384364-93-6 90%+
5mg
$69.0 2023-07-05
Life Chemicals
F3139-0098-10mg
ethyl 5-{[(2E)-4-ethoxy-4-oxobut-2-en-1-yl]oxy}-2-phenyl-1-benzofuran-3-carboxylate
384364-93-6 90%+
10mg
$79.0 2023-07-05

Additional information on ethyl 5-{(2E)-4-ethoxy-4-oxobut-2-en-1-yloxy}-2-phenyl-1-benzofuran-3-carboxylate

Research Brief on Ethyl 5-{(2E)-4-ethoxy-4-oxobut-2-en-1-yloxy}-2-phenyl-1-benzofuran-3-carboxylate (CAS: 384364-93-6)

Ethyl 5-{(2E)-4-ethoxy-4-oxobut-2-en-1-yloxy}-2-phenyl-1-benzofuran-3-carboxylate (CAS: 384364-93-6) is a synthetic benzofuran derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This compound, characterized by its unique structural features, including a benzofuran core and an extended conjugated system, has been the subject of several studies aimed at exploring its biological activities and therapeutic applications. The following brief provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential biomedical applications.

Recent studies have highlighted the synthetic versatility of ethyl 5-{(2E)-4-ethoxy-4-oxobut-2-en-1-yloxy}-2-phenyl-1-benzofuran-3-carboxylate. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route for this compound, emphasizing its scalability and reproducibility. The synthesis involves a multi-step process, including a key Heck coupling reaction to introduce the (2E)-4-ethoxy-4-oxobut-2-en-1-yloxy side chain, followed by esterification to yield the final product. The study reported a high yield (78%) and excellent purity (>98%), making it a viable candidate for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects on certain inflammatory pathways. A 2022 study published in Bioorganic & Medicinal Chemistry Letters investigated its interaction with cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The results indicated a dose-dependent inhibition of COX-2 activity, with an IC50 value of 12.3 µM. While this activity is less potent than some established COX-2 inhibitors, the compound's unique structure suggests potential for further optimization to enhance its efficacy and selectivity.

Another area of interest is the compound's potential anticancer properties. A recent screening study conducted by a research team at the National Cancer Institute identified ethyl 5-{(2E)-4-ethoxy-4-oxobut-2-en-1-yloxy}-2-phenyl-1-benzofuran-3-carboxylate as a weak inducer of apoptosis in certain cancer cell lines, particularly those derived from breast and prostate cancers. The mechanism appears to involve the disruption of mitochondrial membrane potential and activation of caspase-3. However, these findings are preliminary, and further studies are needed to elucidate the precise molecular targets and pathways involved.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Its pharmacokinetic properties, including solubility and metabolic stability, have yet to be thoroughly investigated. Additionally, the compound's potential toxicity and off-target effects require careful evaluation in more complex in vivo models. Future research directions may include structural modifications to improve its pharmacological profile, as well as detailed mechanistic studies to better understand its mode of action.

In conclusion, ethyl 5-{(2E)-4-ethoxy-4-oxobut-2-en-1-yloxy}-2-phenyl-1-benzofuran-3-carboxylate represents an intriguing candidate for further exploration in chemical biology and drug discovery. Its unique structural features and preliminary biological activities warrant additional investigation to fully assess its therapeutic potential. Continued research efforts in this area may lead to the development of novel derivatives with enhanced efficacy and safety profiles, ultimately contributing to the advancement of targeted therapies for inflammation and cancer.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.